(Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(3-ethyl-1,3-benzothiazol-2-ylidene)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C21H23N3O3S2/c1-2-24-18-8-4-5-9-19(18)28-21(24)22-20(25)16-10-12-17(13-11-16)29(26,27)23-14-6-3-7-15-23/h4-5,8-13H,2-3,6-7,14-15H2,1H3
• InChI Key: IMJJCKJWVQWMFJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C21H23N3O3S2
• Molecular Weight: 429.6 g/mol

Description

(Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide, also known as BIX-01294, is a small molecule inhibitor that targets histone methyltransferase G9a. G9a is an enzyme that is responsible for the methylation of histone H3 lysine 9 (H3K9) and plays a crucial role in regulating gene expression. BIX-01294 has been shown to selectively inhibit G9a and reduce H3K9 methylation, leading to changes in gene expression. In

Mechanism Of Action

(Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide selectively inhibits G9a, which is responsible for the methylation of H3K9. By inhibiting G9a, (Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide reduces the methylation of H3K9, leading to changes in gene expression. The reduced methylation of H3K9 has been shown to affect the expression of genes involved in various cellular processes, including cell cycle regulation, apoptosis, and differentiation.
Biochemical and Physiological Effects:
(Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide has been shown to have a significant impact on gene expression and cellular processes. It has been shown to induce apoptosis in cancer cells and inhibit the growth of cancer cells in vitro and in vivo. (Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide has also been shown to promote the differentiation of stem cells into specific cell types, such as neurons and cardiomyocytes. Additionally, (Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide has been shown to improve the survival and function of transplanted stem cells in animal models of myocardial infarction.

Advantages And Limitations For Lab Experiments

(Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It is also selective for G9a and does not affect other histone methyltransferases. However, (Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide has some limitations. It has a short half-life and can be rapidly metabolized in vivo. It also has low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of (Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide. One potential direction is to investigate its therapeutic potential in various diseases, including cancer, neurological disorders, and cardiovascular diseases. Another direction is to identify new downstream targets of G9a and the mechanisms by which it regulates gene expression. Additionally, the development of new G9a inhibitors with improved pharmacokinetic properties and selectivity is an area of ongoing research.

Synthesis Methods

(Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide was first synthesized by medicinal chemists at the University of North Carolina at Chapel Hill. The synthesis method involves the reaction of 3-ethylbenzo[d]thiazol-2(3H)-ylidene hydrazine with 4-(piperidin-1-ylsulfonyl)benzoic acid in the presence of a coupling reagent. The resulting product is then purified by column chromatography to obtain pure (Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide.

Scientific Research Applications

(Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide has been extensively studied in the field of epigenetics and gene regulation. It has been shown to have potential therapeutic applications in various diseases, including cancer, neurological disorders, and cardiovascular diseases. (Z)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide has been used in several studies to investigate the role of G9a in gene regulation and its potential as a therapeutic target. It has also been used to identify downstream targets of G9a and the mechanisms by which it regulates gene expression.